Cas no 303150-60-9 (2,2,2-TRICHLORO-N-[4-(4-METHYLPIPERAZINO)PHENYL]ACETAMIDE)

• Product Name: 2,2,2-TRICHLORO-N-[4-(4-METHYLPIPERAZINO)PHENYL]ACETAMIDE
• CAS No: 303150-60-9
• MF: C₁₃H₁₆Cl₃N₃O
• MW: 336.644639968872
• CID: 5269531
• Update Time: 2026-03-09

2,2,2-TRICHLORO-N-[4-(4-METHYLPIPERAZINO)PHENYL]ACETAMIDE Chemical and Physical Properties

Names and Identifiers

• 2,2,2-TRICHLORO-N-[4-(4-METHYLPIPERAZINO)PHENYL]ACETAMIDE
• 2,2,2-trichloro-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide
• Acetamide, 2,2,2-trichloro-N-[4-(4-methyl-1-piperazinyl)phenyl]-

• Inchi： 1S/C13H16Cl3N3O/c1-18-6-8-19(9-7-18)11-4-2-10(3-5-11)17-12(20)13(14,15)16/h2-5H,6-9H2,1H3,(H,17,20)
• InChI Key： YLVLBALXFSJBIB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCN(C)CC2)C=C1)(=O)C(Cl)(Cl)Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2,2,2-TRICHLORO-N-[4-(4-METHYLPIPERAZINO)PHENYL]ACETAMIDE

Professional Introduction to Compound with CAS No. 303150-60-9 and Product Name: 2,2,2-TRICHLORO-N-[4-(4-METHYLPIPERAZINO)PHENYL]ACETAMIDE

Compound with the CAS number 303150-60-9 and the product name 2,2,2-trichloro-N-[4-(4-methylpiperazino)phenyl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this compound incorporates a trichloroacetamide moiety linked to a 4-(4-methylpiperazino)phenyl group, which endows it with distinct chemical and pharmacological characteristics. The presence of multiple chlorine atoms and the piperazine ring system suggests a high degree of reactivity and binding affinity, making it a promising candidate for further investigation.

The 2,2,2-trichloro-N-[4-(4-methylpiperazino)phenyl]acetamide structure is particularly intriguing because it combines elements that are known to enhance drug-like properties. The trichloroacetamide portion is a well-established pharmacophore in many active pharmaceutical ingredients (APIs), contributing to both metabolic stability and lipophilicity. Meanwhile, the 4-(4-methylpiperazino)phenyl group introduces a nitrogen-rich heterocyclic system, which is frequently employed in drug design to improve solubility and target binding interactions. This combination of features makes the compound a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring new chemical entities that can modulate biological pathways associated with neurological disorders. The 4-methylpiperazine moiety in the compound’s structure is particularly noteworthy, as it is a common component in drugs targeting central nervous system (CNS) disorders. For instance, derivatives of piperazine have been investigated for their potential as antipsychotics, antidepressants, and anticonvulsants. The incorporation of this moiety into the trichloro-N-[4-(4-methylpiperazino)phenyl]acetamide framework suggests that this compound may exhibit similar pharmacological effects, although further research is needed to confirm these hypotheses.

From a synthetic chemistry perspective, the preparation of 2,2,2-trichloro-N-[4-(4-methylpiperazino)phenyl]acetamide involves multi-step reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the chlorination of an appropriate precursor to introduce the trichloroacetamide group. Subsequent functionalization of the aromatic ring with the 4-(4-methylpiperazino) moiety follows, often through nucleophilic aromatic substitution or condensation reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to enhance reaction efficiency and selectivity. The final product must undergo rigorous analytical characterization to verify its identity and purity before being subjected to biological testing.

The pharmacological potential of compounds like 303150-60-9 is often evaluated through in vitro and in vivo studies. Initial screening assays may focus on assessing binding affinity to relevant biological targets, such as enzymes or receptors implicated in disease pathways. Computational modeling techniques can also be used to predict how the molecule will interact with these targets based on its three-dimensional structure. If promising results are obtained from these preliminary studies, further investigations may involve testing the compound’s efficacy and safety in animal models before progressing to human clinical trials.

One of the most exciting aspects of working with compounds like trichloro-N-[4-(4-methylpiperazino)phenyl]acetamide is the opportunity to explore structure-activity relationships (SAR). By systematically modifying specific parts of the molecule—such as replacing chlorine atoms with other substituents or altering the piperazine ring—chemists can fine-tune its pharmacological properties. This iterative process allows for the development of analogs with improved potency, selectivity, or metabolic stability. Such modifications are critical for optimizing drug candidates for clinical use.

The role of computational chemistry in modern drug discovery cannot be overstated. Advanced software tools enable researchers to model molecular interactions at an atomic level, providing insights into how changes in structure might affect biological activity. For example, molecular dynamics simulations can help predict how 303150-60-9 might behave within a cellular environment or bind to a target protein. These simulations are complemented by quantum mechanical calculations that provide precise energy profiles for different molecular conformations. By integrating experimental data with computational predictions, scientists can accelerate the process of identifying promising drug candidates.

In conclusion,2,2,2-trichloro-N-[4-(4-methylpiperazino)phenyl]acetamide (CAS No. 303150-60-9) represents an innovative chemical entity with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting neurological disorders among other conditions. As our understanding of biological pathways continues to expand,trichloro-N-[4-(4-methyl-piperazino)-phenyl]-acetamide derivatives hold promise for addressing unmet medical needs through rational drug design approaches combined with cutting-edge synthetic methodologies.